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Compound of Interest

Compound Name: Propionic Acid Methyl-d3 Ester

CAS No.: 38758-64-4

Cat. No.: B1148185

Get Quote

Precision Reagents for Quantitative Metabolomics and
DMPK
Executive Summary
Propionic Acid Methyl-d3 Ester (CAS: 38758-64-4) is the deuterated analog of methyl

propionate, where the ester methyl group is fully substituted with deuterium (

).

In drug development and metabolic phenotyping, it serves as the "Gold Standard" internal

standard for the quantification of propionic acid and methyl propionate via Gas

Chromatography-Mass Spectrometry (GC-MS). Its utility relies on the +3 Da mass shift relative

to the endogenous analyte, allowing for precise normalization of matrix effects, ionization

suppression, and extraction variability without spectral interference.

Physicochemical Profile & Molecular Weight[1][2][3]
[4]
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The precise molecular weight is the foundational metric for mass spectrometry method

development. Unlike average molecular weight, which is used for stoichiometry, the

monoisotopic mass is critical for setting MS acquisition windows (SIM parameters).

Molecular Formula & Structure
Chemical Formula:

[1][2]

IUPAC Name: Methyl(

) propanoate

Structural Notation:

Detailed Mass Calculation
The mass shift arises from the substitution of three Protium (

) atoms with Deuterium (

or D).

Isotope Atomic Mass (Da) Count
Total Mass
Contribution

Carbon-12 (

)
12.00000 4 48.00000

Oxygen-16 (

)
15.99491 2 31.98982

Hydrogen-1 (

)
1.00783 5 5.03915

Deuterium (

)
2.01410 3 6.04230

Monoisotopic Mass 91.07127 Da
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Average Molecular Weight: ~91.12 g/mol [2][3]

Mass Shift (

): +3.0188 Da relative to unlabeled Methyl Propionate (88.0524 Da).

Synthesis & Quality Control
The synthesis of Propionic Acid Methyl-d3 Ester follows a classic Fischer Esterification

pathway, modified for isotopic conservation.

Reaction Mechanism
The reaction utilizes Propionic Acid and Methanol-d3 (

) catalyzed by an anhydrous acid (e.g.,

or p-TsOH).
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Figure 1: Acid-catalyzed Fischer esterification pathway for the synthesis of Methyl-d3

Propionate.

Critical Quality Attributes (CQA)
Isotopic Purity: Must be

.
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Risk:[4] Incomplete deuteration leads to "M-1" or "M-2" species (mass 90 or 89), which

may overlap with the natural isotopic envelope of the analyte (M+1, M+2 of the unlabeled

drug), causing integration errors.

Chemical Purity:ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-

star-inserted">

.[5] Residual Methanol-d3 must be removed as it can compete for ionization in the source.

Bioanalytical Application: GC-MS Methodology
This section details the protocol for using Propionic Acid Methyl-d3 Ester as an Internal

Standard (IS) for Short-Chain Fatty Acid (SCFA) analysis in plasma.

The "Cross-Talk" Challenge
In MS, the IS must be distinguishable from the analyte.

Analyte (d0):

88 (Parent), 59 (Methoxycarbonyl), 57 (Propionyl).

IS (d3):

91 (Parent), 62 (Methoxycarbonyl-d3), 57 (Propionyl).

Critical Insight: Both species produce the

57 fragment (

). This fragment loses the isotopic label. Therefore,

57 cannot be used for selective quantification of the IS. You must monitor the molecular ion (

) or the ester fragment.

MS Fragmentation Logic
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Parent Ion (M+)
m/z 91

[CH3-CH2-CO-O-CD3]+

Fragment A (Non-Specific)
m/z 57

[CH3-CH2-CO]+

 Loss of -OCD3 (34 Da) 

Fragment B (Specific)
m/z 62

[CO-O-CD3]+

 Loss of -C2H5 (29 Da) 

Fragment C (Loss of Methyl)
m/z 73

[CH3-CH2-CO-O]+

 Loss of -CD3 (18 Da) 

Click to download full resolution via product page

Figure 2: Electron Ionization (EI) fragmentation pattern of Propionic Acid Methyl-d3 Ester.
Note that Fragment A loses the deuterium label.

Validated Protocol: Plasma SCFA Extraction
Principle: Acidification of plasma followed by liquid-liquid extraction (LLE) and direct injection.

Sample Prep:

Aliquot

plasma into a glass vial.

Spike IS: Add

of Propionic Acid Methyl-d3 Ester working solution (

in methanol).

Note: The IS is added before extraction to account for recovery losses.

Acidification: Add

to protonate propionate salts (

).
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Extraction: Add

Methyl tert-butyl ether (MTBE). Vortex 10 min. Centrifuge 10,000 x g for 5 min.

Derivatization (Optional): While methyl propionate is volatile, some protocols derivatize the

free acid. If measuring the ester directly (e.g., as a metabolite), inject the organic layer.

GC-MS Parameters (Agilent 5977/7890):

Column: DB-WAX or ZB-FFAP (Polar column required for separation).

Carrier Gas: Helium @ 1.0 mL/min.

Temp Program:

(hold 2 min)

.

SIM Mode Acquisition:

Analyte (Methyl Propionate): Quant Ion 88.1, Qual Ion 59.0.

IS (Methyl-d3 Propionate): Quant Ion 91.1, Qual Ion 62.0.

Metabolic Stability & Kinetic Isotope Effects
When used in in vivo mechanistic studies (rather than just as an analytical standard), the

stability of the deuterium label is paramount.

Ester Hydrolysis: Carboxylesterases cleave the ester bond.

.

KIE: Secondary Deuterium Kinetic Isotope Effects (SDKIE) may occur but are generally

small (

). The ester bond cleavage (Acyl-Oxygen scission) is distinct from the C-D bonds.
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Implication: The d3-ester is metabolically equivalent to the unlabeled ester for most

pharmacokinetic purposes, but the released Methanol-d3 is toxicologically distinct

(metabolized to Formaldehyde-d2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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